Cas no 288251-53-6 (5-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 288251-53-6
• MF: C₇H₇F₃N₂O₂
• MW: 208.137892007828
• CID: 5730238
• PubChem ID: 22228125
• Update Time: 2026-03-11

5-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(2,2,2-trifluoroethyl)pyrazole-4-carboxylic acid
• CS-0251150
• EN300-5377106
• MFCD20330880
• 288251-53-6
• Z1229993796
• SCHEMBL1304161
• 5-methyl-1-(2,2,2-trifluoroethyl)-1h-pyrazole-4-carboxylic acid
• AKOS013773848
• STL587673
• 5-methyl-1-(2,2,2-trifluoro-ethyl)-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 5-methyl-1-(2,2,2-trifluoroethyl)-
• 5-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C7H7F3N2O2/c1-4-5(6(13)14)2-11-12(4)3-7(8,9)10/h2H,3H2,1H3,(H,13,14)
• InChI Key： YYUGTNNLRIVITH-UHFFFAOYSA-N
• SMILES： FC(CN1C(C)=C(C(=O)O)C=N1)(F)F

Computed Properties

• Exact Mass: 208.04596196g/mol
• Monoisotopic Mass: 208.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 282.3±40.0 °C(Predicted)
• pka: 3.32±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 5-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid (CAS: 288251-53-6)

5-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid (CAS: 288251-53-6) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its trifluoroethyl and carboxylic acid functional groups, has been explored for its role as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its utility in the design of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that 5-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid can serve as a versatile scaffold for the design of selective kinase inhibitors. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of potent and selective inhibitors of the JAK family of kinases, which are implicated in autoimmune diseases.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential in the development of antimicrobial agents. The trifluoroethyl group is known to enhance the metabolic stability and bioavailability of drug candidates, making it an attractive feature for antimicrobial design. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel derivatives of 5-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid with significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

The synthetic pathways for this compound have also been optimized in recent years. A study published in Organic Process Research & Development detailed a scalable and cost-effective method for the large-scale production of 5-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid, addressing previous challenges related to yield and purity. This advancement is expected to facilitate its broader application in pharmaceutical research and development.

Furthermore, computational studies have provided insights into the molecular interactions of this compound with biological targets. Molecular docking and dynamics simulations have revealed that the trifluoroethyl group contributes to favorable binding interactions with hydrophobic pockets in target proteins, while the carboxylic acid moiety enhances solubility and hydrogen bonding. These findings have guided the rational design of new derivatives with improved pharmacological properties.

In conclusion, 5-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid (CAS: 288251-53-6) continues to be a valuable building block in medicinal chemistry. Its versatility, combined with recent advancements in synthetic methodologies and biological applications, underscores its potential in the discovery of novel therapeutics. Future research is likely to explore its utility in additional therapeutic areas, further expanding its impact on the field of chemical biology and drug development.